(6-Amino-pyridin-3-yl)-(4-methyl-piperazin-1-yl)-methanone

• CAS No.: 652138-83-5
• Molecular Formula: C11H16N4O
• Molecular Weight: 220.27 g/mol
• IUPAC Name: (6-aminopyridin-3-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C11H16N4O/c1-14-4-6-15(7-5-14)11(16)9-2-3-10(12)13-8-9/h2-3,8H,4-7H2,1H3,(H2,12,13)
• InChI Key: JZYJBWFPXITDHW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CN=C(C=C2)N

Description

(6-Amino-pyridin-3-yl)-(4-methyl-piperazin-1-yl)-methanone is a useful research compound. Its molecular formula is C11H16N4O and its molecular weight is 220.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared in analogy to the procedure described in Step 14.1 but using 6-amino-nicotinic acid and 1-methylpiperazine. The reaction mixture was stirred overnight at 0° C. DCM was used for dilution and extraction instead of EtOAc. The dried organic phase was concentrated to afford an impure sample of the title compound which was used without further purification.

Synthesis routes and methods II

Procedure details

3.00 g 6-amino-nicotinic acid are dissolved in 30 ml of dimethylformamide and 4.05 g of N,N-carbonyldiimidazole are added. The mixture is briefly heated to 70° C. and then stirred for a further hour at ambient temperature. After this time 4.85 ml of N-methylpiperazine are added and the mixture is stirred for 12 hours at ambient temperature. The solvent is eliminated and the residue is purified through a silica gel column with methylene chloride/ethanol/ammonia 7:1:0.1 as eluant.